7-(pyridin-3-yl)-3,4,5,6-tetrahydro-2H-azepine
Overview
Description
7-(pyridin-3-yl)-3,4,5,6-tetrahydro-2H-azepine is a useful research compound. Its molecular formula is C11H14N2 and its molecular weight is 174.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-(pyridin-3-yl)-3,4,5,6-tetrahydro-2H-azepine involves the cyclization of a pyridine derivative with a suitable amine. The reaction is carried out under acidic conditions to facilitate the cyclization process. The final product is obtained by purification and isolation of the desired compound.", "Starting Materials": [ "3-pyridinecarboxaldehyde", "1,2-diaminocyclohexane", "Acetic acid", "Sodium acetate", "Ethanol", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether" ], "Reaction": [ "Step 1: 3-pyridinecarboxaldehyde is reacted with 1,2-diaminocyclohexane in ethanol under reflux to form the corresponding imine.", "Step 2: The imine is then reduced using sodium borohydride to form the corresponding amine.", "Step 3: The amine is then reacted with acetic acid and sodium acetate under acidic conditions to facilitate the cyclization process.", "Step 4: The resulting mixture is then neutralized with sodium hydroxide and extracted with diethyl ether.", "Step 5: The organic layer is then dried over anhydrous sodium sulfate and concentrated under reduced pressure to obtain the crude product.", "Step 6: The crude product is then purified by column chromatography to obtain the desired compound, 7-(pyridin-3-yl)-3,4,5,6-tetrahydro-2H-azepine." ] } | |
CAS No. |
151391-97-8 |
Molecular Formula |
C11H14N2 |
Molecular Weight |
174.2 |
Purity |
95 |
Origin of Product |
United States |
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